Gracilin

• CAS: 23522-05-6
• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• InChI: InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h9-10,13H,4-7H2,1-3H3/t9-,10-,13-,15-/m0/s1
• InChIKey: RSDQBPGKMDFRHH-MJVIGCOGSA-N

Gracilin Identity & Procurement

Gracilin (CAS 23522-05-6), also known as Barrelierin, is a sesquiterpene lactone belonging to the eudesmanolide subclass, biosynthetically derived from Artemisia species including A. gracilescens, A. taurica, and A. barrelieri [1][2]. Its chemical formula is C₁₅H₂₀O₃ with a molecular weight of 248.32 g/mol. It is characterized by the core structure of 1-oxo-6β,7α,11β(H)-eudesm-4(5)-en-6,12-olide [2]. Critically, this compound is frequently confused with the steroidal saponin Gracillin (CAS 19083-00-2) and the amino acid Taurine (CAS 107-35-7) due to overlapping trivial names, making CAS number verification essential for procurement [1].

1

Verify CAS 23522-05-6: Prevents confusion with Gracillin (spirostanol saponin) and Taurine.

2

Confirm stereochemical identity via physicochemical markers; eudesmanolide scaffold requires authenticated stereochemistry.

3

Use for eudesmanolide pathway studies; not interchangeable with marine gracilins or steroidal saponins.

• [1] Chemie-Schule. Gracilin (Barrelierin, CAS 23522-05-6). Available at: https://chemie-schule.de/KnowHow/Gracilin (Accessed 23 Apr 2026). View Source
• [2] Turmukhambetov, A.Zh., Adekenov, S.M. & Gatilov, Yu.V. Gracilin — A new sesquiterpene lactone from Artemisia gracilescens. Chem Nat Compd 27, 292–295 (1991). DOI: 10.1007/BF00630312. View Source

Gracilin Generic Substitution Risks

Although eudesmanolide sesquiterpene lactones share a common skeletal framework, the specific oxidative decoration and stereochemical configuration at C-1, C-6, C-7, and C-11 profoundly modulate biological potency [1]. Direct comparative in vivo data from a carrageenan-induced rat paw edema model demonstrate that structurally related eudesmanolides co-isolated from the same plant source (barrelierin, artemalin, barrelin, and desoxyvulgarin) exhibit markedly different anti-inflammatory efficacies [1]. Furthermore, the established confusion between Gracilin (eudesmanolide) and Gracillin (spirostanol saponin, CAS 19083-00-2) means that name-only ordering without CAS verification frequently results in delivery of a chemically and pharmacologically unrelated compound [2]. Generic 'eudesmanolide' or 'sesquiterpene lactone' procurement is therefore not a scientifically valid strategy when a specific biological fingerprint is required.

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Generic “eudesmanolide” procurement fails to capture potency differences among co-occurring analogs.

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Name-only ordering risks delivery of Gracillin (CAS 19083-00-2) instead of the intended sesquiterpene lactone.

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Marine gracilin A/H/L possess unrelated pharmacology; literature must be filtered by biosynthetic origin.

• [1] Zafra-Polo, M.C. & Blázquez, M.A. Antiinflammatory activity of sesquiterpene lactones from Artemisia barrelieri in rats. Phytother. Res. 5, 91–93 (1991). DOI: 10.1002/ptr.2650050212. View Source
• [2] Chemie-Schule. Gracilin (Barrelierin, CAS 23522-05-6). Available at: https://chemie-schule.de/KnowHow/Gracilin (Accessed 23 Apr 2026). View Source

Gracilin vs. Eudesmanolide Analogs

Anti-Inflammatory Potency Ranking in Vivo

In the single published head-to-head in vivo comparison of eudesmanolides from Artemisia barrelieri, all four compounds (barrelierin/Gracilin, artemalin, barrelin, and desoxyvulgarin) reduced carrageenan-induced rat paw edema, but barrelin (compound 3) exhibited the highest potency, with barrelierin/Gracilin (compound 1) and artemalin (compound 2) showing intermediate activity and desoxyvulgarin (compound 4) the lowest [1]. This study establishes a clear in vivo potency gradient among structurally related eudesmanolides, demonstrating that the α-methylene-γ-lactone moiety (absent in barrelierin, present in others) is not a prerequisite for anti-inflammatory activity [1]. However, specific numerical edema inhibition percentages for each compound at each time point could not be retrieved from publicly accessible full-text sources, limiting the precision of this comparison.

In vivo potency rank

Data to verify

Barrelin (highest) > Barrelierin ≈ Artemalin (intermediate) > Desoxyvulgarin (lowest)

Supports inflammation model endpoint ranking

Exact % inhibition not publicly retrievable; original publication required for precise magnitude

Evidence Dimension	Relative in vivo anti-inflammatory potency in carrageenan-induced rat paw edema model
Target Compound Data	Barrelierin/Gracilin (compound 1): intermediate activity; precise % inhibition unavailable
Comparator Or Baseline	Artemalin (compound 2): intermediate activity; Barrelin (compound 3): highest activity; Desoxyvulgarin (compound 4): lowest activity
Quantified Difference	Potency rank order: Barrelin > Barrelierin ≈ Artemalin > Desoxyvulgarin; exact magnitude not retrievable
Conditions	Male rats (120–150 g); i.p. administration; 0.05 mL 3% carrageenan injected into right hind paw; edema measured at 1, 2, 3, 5, and 7 h post-injection [1]

Why This Matters

This is the only available in vivo dataset comparing the target compound directly with co-isolated structural analogs, enabling a rank-order assessment of anti-inflammatory potency that guides selection when a specific efficacy tier is required.

• [1] Zafra-Polo, M.C. & Blázquez, M.A. Antiinflammatory activity of sesquiterpene lactones from Artemisia barrelieri in rats. Phytother. Res. 5, 91–93 (1991). DOI: 10.1002/ptr.2650050212. View Source

α-Methylene-γ-Lactone Absence vs. Parthenolide

Gracilin/Barrelierin lacks the exocyclic α-methylene-γ-lactone moiety that is present in many well-studied anti-inflammatory sesquiterpene lactones (e.g., parthenolide) and is canonically associated with thiol reactivity via Michael addition to NF-κB and other targets [1][2]. The Zafra-Polo study explicitly concludes that this structural feature is not essential for anti-inflammatory activity in the eudesmanolide series, as barrelierin (lacking the α-methylene group) retained activity comparable to artemalin [1]. This provides a structurally defined differentiation from the broader sesquiterpene lactone class: Gracilin achieves anti-inflammatory effects through a mechanism that does not depend on α-methylene-γ-lactone-mediated covalent modification.

α-Methylene-γ-lactone

Class-level

Gracilin: ABSENT; Parthenolide-like SLs: PRESENT

Predicted differentiation in selectivity profile

Thiol reactivity not directly compared; class-level inference

Evidence Dimension	Presence/absence of exocyclic α-methylene-γ-lactone pharmacophore
Target Compound Data	Gracilin/Barrelierin: α-methylene-γ-lactone ABSENT; retains anti-inflammatory activity in vivo
Comparator Or Baseline	Parthenolide and many other sesquiterpene lactones: α-methylene-γ-lactone PRESENT; activity often attributed to this moiety
Quantified Difference	Qualitative structural difference; both classes show anti-inflammatory activity but are predicted to differ in off-target thiol reactivity profiles
Conditions	Structural inference from NMR/X-ray (Turmukhambetov 1991) combined with pharmacological data (Zafra-Polo 1991)

Why This Matters

The absence of the α-methylene-γ-lactone suggests a differentiated selectivity and toxicity profile that may reduce non-specific covalent protein binding compared to parthenolide-like compounds, relevant for applications where target selectivity is critical.

• [1] Zafra-Polo, M.C. & Blázquez, M.A. Antiinflammatory activity of sesquiterpene lactones from Artemisia barrelieri in rats. Phytother. Res. 5, 91–93 (1991). DOI: 10.1002/ptr.2650050212. View Source
• [2] Turmukhambetov, A.Zh., Adekenov, S.M. & Gatilov, Yu.V. Gracilin — A new sesquiterpene lactone from Artemisia gracilescens. Chem Nat Compd 27, 292–295 (1991). DOI: 10.1007/BF00630312. View Source

Identity Verification vs. Gracillin

Gracilin (CAS 23522-05-6) is persistently confused with Gracillin (CAS 19083-00-2) in commercial catalogs and literature due to orthographic similarity [1]. These are chemically and pharmacologically distinct entities: Gracilin is a sesquiterpene lactone (C₁₅H₂₀O₃, MW 248.32) with melting point 104–105 °C (from hexane) to 118–119 °C (from ethanol) and specific rotation [α]D ≈ −108.6° to −120° (c 0.019–5.0, EtOH) [2], while Gracillin is a spirostanol saponin glycoside (C₄₅H₇₂O₁₇, MW 885.0) with entirely different physicochemical and biological properties [1]. Melting point and specific rotation measurements can serve as rapid identity verification checks upon receipt.

Identity vs Gracillin

Reported

MW 248.32 (Gracilin) vs 885.0 (Gracillin); mp 104–119°C vs distinct mp; [α]D –108.6° to –120°

Identity discrimination by mp and optical rotation

Verify upon receipt; documented confusion risk

Evidence Dimension	Physicochemical identity parameters distinguishing Gracilin from Gracillin
Target Compound Data	Gracilin (CAS 23522-05-6): C₁₅H₂₀O₃, MW 248.32, mp 104–119 °C, [α]D −108.6° to −120°
Comparator Or Baseline	Gracillin (CAS 19083-00-2): C₄₅H₇₂O₁₇, MW 885.0, vastly different mp and optical rotation
Quantified Difference	Molecular weight differs by factor of ~3.6; melting point and optical rotation provide unambiguous discrimination
Conditions	Melting point ranges from published isolation papers (hexane and ethanol recrystallization); specific rotation in ethanol [2]

Why This Matters

CAS number verification combined with melting point/specific rotation testing prevents costly procurement errors where the wrong compound is supplied, which has been documented as a recurring issue for this compound.

• [1] Chemie-Schule. Gracilin (Barrelierin, CAS 23522-05-6) vs. Gracillin (CAS 19083-00-2). Available at: https://chemie-schule.de/KnowHow/Gracilin (Accessed 23 Apr 2026). View Source
• [2] Turmukhambetov, A.Zh., Adekenov, S.M. & Gatilov, Yu.V. Gracilin — A new sesquiterpene lactone from Artemisia gracilescens. Chem Nat Compd 27, 292–295 (1991). DOI: 10.1007/BF00630312. View Source

Taxonomic Distinction from Marine Gracilins

The compound Gracilin (CAS 23522-05-6) is a plant-derived sesquiterpene lactone (eudesmanolide, C₁₅ core) from Artemisia spp., whereas the 'gracilin' series (Gracilin A, H, L) are marine sponge-derived diterpene metabolites (C₂₀ core) from Spongionella gracilis with an entirely different gracilane skeletal class [1]. Marine gracilins bind cyclophilins A and D with IC₅₀ values of 0.26–0.27 μM and exhibit immunomodulatory, neuroprotective, and BACE1 inhibitory activities [2], none of which have been demonstrated for the plant-derived Gracilin (CAS 23522-05-6). Despite the similar name, these compounds are structurally, biosynthetically, and pharmacologically unrelated.

Plant vs marine origin

Context-dependent

Plant sesquiterpene lactone (C15, Artemisia) vs marine diterpene (C20, Spongionella)

Prevents cross-class research misapplication

Confirm CAS 23522-05-6 and source organism

Evidence Dimension	Structural class, biosynthetic origin, molecular weight, and pharmacological profile
Target Compound Data	Gracilin (CAS 23522-05-6): Plant sesquiterpene lactone (C₁₅H₂₀O₃, MW 248.32), Artemisia spp., eudesmanolide skeleton, anti-inflammatory activity in rat paw edema
Comparator Or Baseline	Gracilin A (marine): Diterpene (C₂₀ skeleton), Spongionella gracilis, gracilane skeleton, CypA/CypD IC₅₀ 0.27/0.26 μM, neuroprotective
Quantified Difference	Different carbon skeletons (C₁₅ vs. C₂₀), different molecular targets, no overlapping pharmacological data
Conditions	Comparative analysis across separate published literature sets

Why This Matters

The shared root name 'gracilin' creates a high risk of literature and catalog conflation; users requiring plant-derived anti-inflammatory sesquiterpene lactone must specify CAS 23522-05-6, while those requiring cyclophilin-inhibitory diterpenes must specify marine gracilin A/H/L.

• [1] Mayol, L., Piccialli, V. & Sica, D. Application of 2D-NMR spectroscopy in the structural determination of gracilin B, a bis-nor-diterpene from the sponge Spongionella gracilis. Tetrahedron 42, 5369–5372 (1986). View Source
• [2] Sánchez, J.A. et al. Spongionella Secondary Metabolites, Promising Modulators of Immune Response through CD147 Receptor Modulation. Front. Immunol. 7, 523 (2016). DOI: 10.3389/fimmu.2016.00523. View Source

Gracilin Research and Industrial Applications

Eudesmanolide Anti-Inflammatory In Vivo Studies

Gracilin serves as a characterized reference compound in the eudesmanolide subclass for in vivo anti-inflammatory studies. The Zafra-Polo (1991) dataset provides a rank-order potency baseline (barrelin > barrelierin ≈ artemalin > desoxyvulgarin) in the carrageenan rat paw edema model, making Gracilin suitable as an intermediate-efficacy control when screening novel Artemisia isolates or synthetic analogs [1]. Researchers should note that the quantitative magnitude of effect per compound at each post-carrageenan time point is not publicly available in digitized form, requiring direct access to the original 1991 publication for full numerical data.

SAR of α-Methylene-Independent Anti-Inflammatory Pathways

Gracilin is a structurally authenticated eudesmanolide that lacks the α-methylene-γ-lactone pharmacophore while retaining measurable in vivo anti-inflammatory activity [1][2]. This makes it a valuable tool compound for dissecting α-methylene-independent anti-inflammatory pathways, in contrast to parthenolide and similar sesquiterpene lactones whose activity is heavily attributed to Michael addition chemistry at the exocyclic methylene. Procurement of CAS 23522-05-6 with verified purity (e.g., by melting point 104–119 °C and specific rotation) enables controlled SAR investigations.

QC Reference for Plant-Derived Sesquiterpene Lactones

The available physicochemical parameters—melting point (104–105 °C from hexane; 118–119 °C from ethanol) and specific rotation ([α]D −108.6° to −120°, ethanol)—provide the minimum identity verification criteria for received material [2]. Given the high-risk nomenclature confusion with Gracillin (CAS 19083-00-2), laboratories should incorporate these measurements into their standard operating procedures upon compound receipt. This application is particularly relevant for phytochemistry laboratories characterizing Artemisia extracts and for commercial vendors requiring batch-specific certificates of analysis.

Artemisia Chemotaxonomy and Metabolite Profiling

Gracilin has been reported from multiple Artemisia species (A. gracilescens, A. taurica, A. barrelieri, A. maritima) and serves as a chemotaxonomic marker for the eudesmanolide-producing lineage within the genus [2][1]. Its unambiguous identification via CAS number and spectroscopic properties enables consistent cross-study metabolomic comparisons, provided researchers distinguish it from similarly named marine gracilins.

Application

Selection Property

Validation Focus

Eudesmanolide inflammation model studies

Rank-order potency baseline

Carrageenan edema model endpoints

α-Methylene-independent pathway SAR

Absence of reactive exocyclic methylene

Pathway-response selectivity context

QC identity verification

Physicochemical marker profile

Melting point and optical rotation review

Artemisia chemotaxonomic profiling

Eudesmanolide chemotaxonomic marker

Cross-study metabolomic consistency

• [1] Zafra-Polo, M.C. & Blázquez, M.A. Antiinflammatory activity of sesquiterpene lactones from Artemisia barrelieri in rats. Phytother. Res. 5, 91–93 (1991). DOI: 10.1002/ptr.2650050212. View Source
• [2] Turmukhambetov, A.Zh., Adekenov, S.M. & Gatilov, Yu.V. Gracilin — A new sesquiterpene lactone from Artemisia gracilescens. Chem Nat Compd 27, 292–295 (1991). DOI: 10.1007/BF00630312. View Source